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Introduction
Hyperpolarized Helium-3 (³He) Magnetic Resonance Imaging (MRI) is a non-invasive imaging

technique that provides high-resolution images of lung ventilation and microstructure. By

dramatically increasing the nuclear polarization of ³He gas, this method overcomes the low

proton density in the lungs, enabling detailed functional and anatomical assessment. This

document provides detailed application notes and protocols for researchers, scientists, and

drug development professionals interested in utilizing ³He MRI for lung imaging studies. The

technique is particularly valuable for investigating respiratory diseases such as asthma, chronic

obstructive pulmonary disease (COPD), and cystic fibrosis.[1][2][3][4]

Principle of Hyperpolarized ³He MRI
Conventional MRI relies on the weak magnetic signal from protons in water and fat. The lungs,

with their low tissue density, produce a very weak signal.[3] Hyperpolarized ³He MRI

overcomes this limitation by using a laser-based optical pumping process called Spin-

Exchange Optical Pumping (SEOP) to increase the nuclear polarization of ³He gas by

approximately five orders of magnitude.[5] This hyperpolarized gas is then inhaled by the

subject, acting as a potent contrast agent that allows for high-resolution imaging of the lung

airspaces during a single breath-hold.[6][7]
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Section 1: Hyperpolarization of Helium-3 via Spin-
Exchange Optical Pumping (SEOP)
The most common method for polarizing ³He is Spin-Exchange Optical Pumping (SEOP). This

process involves the transfer of angular momentum from circularly polarized laser light to the

³He nuclei via an alkali metal vapor. A hybrid mixture of Rubidium (Rb) and Potassium (K) is

often used to improve the efficiency of this process.[8][9]

Experimental Protocol: Hybrid K-Rb Spin-Exchange
Optical Pumping
Objective: To produce hyperpolarized ³He gas for lung imaging.

Materials:

High-power diode laser (typically >100 W) tuned to the D1 absorption line of Rubidium (795

nm)

Glass optical pumping cell containing a small amount of a Rb-K mixture and filled with ³He

and a small amount of quenching gas (N₂)

Oven to heat the pumping cell (to ~230°C)[4]

Homogeneous magnetic field coils (to maintain polarization)

Gas handling system for dispensing the polarized ³He

Procedure:

Cell Preparation: Place the sealed glass cell containing the Rb-K mixture and ³He/N₂ gas

into the oven within the magnetic field coils.

Heating: Heat the oven to the operational temperature (e.g., 230°C) to vaporize the alkali

metals.[4]

Optical Pumping of Rubidium: Illuminate the cell with the circularly polarized laser light. The

Rb vapor absorbs the light, polarizing the valence electrons of the Rb atoms.
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Spin Exchange to Potassium: The polarized Rb atoms collide with K atoms, transferring their

polarization to the K atoms. The use of a K-rich vapor mixture enhances the overall spin-

exchange efficiency.[8][9]

Spin Exchange to Helium-3: The polarized K atoms collide with the ³He nuclei, transferring

their spin polarization. This process is more efficient with K than with Rb alone.[3][4]

Polarization Build-up: Continue the optical pumping process for an extended period (typically

12-14 hours) to allow the ³He polarization to build up to a sufficient level (typically 20-40%).

[2][10]

Dispensing: Once polarized, the ³He gas is dispensed from the cell into a delivery bag (e.g.,

a Tedlar bag) for inhalation by the subject.
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Laser System Optical Pumping Cell Output

High-Power Diode Laser (795 nm) Circular PolarizerLaser Beam Rubidium VaporCircularly Polarized Light Potassium VaporSpin-Exchange Collision Helium-3 GasSpin-Exchange Collision Hyperpolarized ³He GasAccumulation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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